Cas no 2377004-24-3 ((5R,6S)-6-Cyclopropyl-5-nitropiperidin-2-one)

• Product Name: (5R,6S)-6-Cyclopropyl-5-nitropiperidin-2-one
• CAS No: 2377004-24-3
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6503175
• PubChem ID: 145912956
• Update Time: 2025-05-20

(5R,6S)-6-Cyclopropyl-5-nitropiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2377004-24-3
• rac-(5R,6S)-6-cyclopropyl-5-nitropiperidin-2-one
• (5R,6S)-6-Cyclopropyl-5-nitropiperidin-2-one
• EN300-623956

• Inchi： 1S/C8H12N2O3/c11-7-4-3-6(10(12)13)8(9-7)5-1-2-5/h5-6,8H,1-4H2,(H,9,11)/t6-,8+/m1/s1
• InChI Key： RMDYBTKFXXHQKF-SVRRBLITSA-N
• SMILES： O=C1CC[C@H]([C@H](C2CC2)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74.9Ų

Additional information on (5R,6S)-6-Cyclopropyl-5-nitropiperidin-2-one

Compound CAS No. 2377004-24-3: (5R,6S)-6-Cyclopropyl-5-nitropiperidin-2-one

The compound with CAS No. 2377004-24-3, known as (5R,6S)-6-Cyclopropyl-5-nitropiperidin-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development.

CAS No. 2377004-24-3 refers to the Chemical Abstracts Service registry number assigned to this compound, ensuring its identification and traceability in scientific literature and databases. The name (5R,6S)-6-Cyclopropyl-5-nitropiperidin-2-one highlights its stereochemistry and functional groups, making it a valuable subject for both academic research and industrial applications.

The molecular structure of this compound consists of a piperidinone ring system with a nitro group at the 5-position and a cyclopropyl substituent at the 6-position. The stereochemistry at the 5R and 6S positions is crucial for its biological activity and selectivity. Recent studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzyme targets, making it a promising lead for therapeutic interventions.

Researchers have explored various synthetic routes to prepare this compound efficiently. One notable approach involves the use of asymmetric catalysis to achieve the desired stereochemistry with high enantioselectivity. These advancements have significantly improved the scalability of the synthesis process, facilitating further preclinical studies.

In terms of pharmacological activity, (5R,6S)-6-Cyclopropyl-5-nitropiperidin-2-one has shown remarkable efficacy in inhibiting certain kinases involved in cellular signaling pathways. This property has led to its investigation as a potential anticancer agent, particularly in targeting tumors with specific genetic mutations.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets with unprecedented accuracy. These computational models have been validated through experimental assays, further confirming its therapeutic potential.

The application of this compound extends beyond pharmacology into materials science, where its unique electronic properties make it a candidate for advanced materials development. Its ability to form stable complexes with metal ions has opened new avenues for catalyst design and sensor technology.

In conclusion, CAS No. 2377004-24-3 represents a versatile and promising molecule with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important compound in modern chemistry.